1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-methyl-5-nitropyrazole-3-carboxylic acid
• InChI: InChI=1S/C5H5N3O4/c1-7-3(5(9)10)2-4(6-7)8(11)12/h2H,1H3,(H,9,10)
• InChI Key: ZTTJIDURGGLBHQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)[N+](=O)[O-])C(=O)O
• Molecular Formula: C5H5N3O4
• Molecular Weight: 171.11 g/mol
• CAS RN: 177409-39-1

Description

“1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid” is a chemical compound with the CAS Number: 1171709-53-7. It has a molecular weight of 171.11. It is a powder in physical form.

Synthesis Analysis

The synthesis of pyrazole derivatives, such as “1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid”, can be achieved through various strategies including multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system.

Molecular Structure Analysis

The molecular structure of “1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid” is represented by the InChI Code: 1S/C5H5N3O4/c1-7-4(8(11)12)2-3(6-7)5(9)10/h2H,1H3,(H,9,10).

Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

“1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid” is a powder in physical form. It has a molecular weight of 171.11.

Scientific Research Applications

Hydrogen-Bonded Structures and Molecular Formation

• 1-Methyl-3-nitro-1H-pyrazole-5-carboxylic acid and its derivatives exhibit significant potential in forming hydrogen-bonded structures. These structures play a crucial role in various chemical and pharmaceutical processes. For instance, studies show that molecules like methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate, a derivative, exhibit polarized structures integral to chain formations through hydrogen bonds (Portilla et al., 2007).

Crystal Structures in Coordination Complexes

• The compound's ability to form crystalline structures in coordination complexes with metals like Cu, Co, and Zn is noteworthy. The formation of these structures, as seen in certain pyrazole-dicarboxylate acid derivatives, is vital for understanding the material's properties and potential applications in material science and coordination chemistry (Radi et al., 2015).

Applications in Synthesis Processes

• This compound is instrumental in the synthesis of various chemicals. For example, it has been used as a key intermediate in the synthesis of chlorantraniliprole, an important agricultural chemical. The process includes esterification, reduction, chlorination, and aminolysis steps, showcasing the versatility of 1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid in complex chemical synthesis (Chen Yi-fen, Li Ai-xia, Jie Yafei, 2010).

Synthesis of Energetic Materials

• Recent research highlights its use in the development of energetic materials. Its derivatives can form components of high-performance energetic compounds, demonstrating its potential in the field of materials science, particularly in applications requiring high energy density materials (Zheng et al., 2020).

Mechanism of Action

While the specific mechanism of action for “1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid” is not mentioned in the search results, pyrazoles in general have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Safety and Hazards

The safety information for “1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid” includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. This suggests that “1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid” and other pyrazole derivatives will continue to be an area of interest in future research and applications.